2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide

• IUPAC Name: 2-amino-N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C9H12ClN3O/c1-13(9(14)4-11)6-7-2-3-8(10)12-5-7/h2-3,5H,4,6,11H2,1H3
• InChI Key: ANPROIXNMUTDFO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=C(C=C1)Cl)C(=O)CN
• Molecular Formula: C9H12ClN3O
• DSSTOX Substance ID: DTXSID101181517
• Molecular Weight: 213.66 g/mol
• CAS RN: 1353977-80-6

Description

2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).

Mechanism of Action

The mechanism of action of 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide involves the inhibition of the BTK protein. BTK is a key component of the B-cell receptor signaling pathway, which is involved in the activation of immune cells. Inhibition of BTK leads to the suppression of B-cell activation and proliferation, which is beneficial in the treatment of various cancers and autoimmune diseases.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide have been extensively studied. The compound has been found to selectively inhibit the BTK protein, which leads to the suppression of B-cell activation and proliferation. This results in the suppression of the immune response, which is beneficial in the treatment of various cancers and autoimmune diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide in lab experiments include its high selectivity for the BTK protein, which makes it an effective tool for studying the B-cell receptor signaling pathway. Additionally, the compound has been found to have low toxicity, which makes it a safe tool for in vitro and in vivo experiments. The limitations of using the compound in lab experiments include its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide. One direction is to further investigate the potential applications of the compound in the treatment of various cancers and autoimmune diseases. Another direction is to study the potential side effects of the compound and develop strategies to mitigate them. Additionally, there is a need to develop more efficient and cost-effective synthesis methods for the compound to make it more accessible for scientific research. Finally, there is a need to study the potential applications of the compound in combination with other drugs for enhanced therapeutic efficacy.
In conclusion, 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide is a selective inhibitor of the BTK protein that has potential applications in the treatment of various cancers and autoimmune diseases. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound in the field of medicine.

Scientific Research Applications

2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide has been extensively studied for its potential applications in cancer treatment. The compound has been found to selectively inhibit the BTK protein, which is involved in the activation of immune cells. Inhibition of BTK has been shown to be effective in the treatment of various cancers such as lymphoma and leukemia. Additionally, the compound has also been studied for its potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus.